Cas no 1210340-78-5 (2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride)

• Product Name: 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride
• CAS No: 1210340-78-5
• MF: C₁₃H₁₇BrClN₃O₂
• MW: 362.6499812603
• CID: 5691657
• PubChem ID: 45792498
• Update Time: 2025-10-29

2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-55702
• 2-bromo-4-{[(1-ethyl-1H-pyrazol-4-yl)amino]methyl}-6-methoxyphenol hydrochloride
• 2-bromo-4-[[(1-ethylpyrazol-4-yl)amino]methyl]-6-methoxyphenol;hydrochloride
• 2-bromo-4-{[(1-ethyl-1H-pyrazol-4-yl)amino]methyl}-6-methoxyphenolhydrochloride
• CS-0251668
• AKOS016907042
• Z234894249
• 1210340-78-5
• 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride

• Inchi： 1S/C13H16BrN3O2.ClH/c1-3-17-8-10(7-16-17)15-6-9-4-11(14)13(18)12(5-9)19-2;/h4-5,7-8,15,18H,3,6H2,1-2H3;1H
• InChI Key： DGGCGFFLMFKYIY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CNC1C=NN(CC)C=1)OC)O.Cl

Computed Properties

• Exact Mass: 361.01927g/mol
• Monoisotopic Mass: 361.01927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride

Introduction to 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride (CAS No. 1210340-78-5) and Its Emerging Applications in Chemical Biology

2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride, identified by its CAS number 1210340-78-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a brominated phenolic backbone conjugated with a pyrazole moiety, featuring an amine-substituted ethyl side chain. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and drug formulation processes. The presence of both bromine and methoxy substituents on the aromatic ring suggests potential for further derivatization, enabling researchers to fine-tune its pharmacological profile. Additionally, the pyrazole ring is a well-known pharmacophore that has been extensively studied for its role in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in interest regarding small molecules that can interact with biological targets to modulate disease pathways. 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride has emerged as a promising candidate in this context, particularly for its potential applications in oncology and anti-inflammatory therapies. Preclinical studies have begun to explore its mechanisms of action, revealing intriguing interactions with key cellular pathways.

One of the most compelling aspects of this compound is its ability to inhibit specific kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride may disrupt aberrant signaling networks, offering a novel approach to cancer therapy. Early-stage research indicates that it can selectively inhibit certain tyrosine kinases while minimizing toxicity to normal cells.

Furthermore, the compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and cardiovascular disorders. The pyrazole moiety in 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride has been identified as a key player in modulating inflammatory responses by interacting with nuclear factor kappa B (NFκB) signaling pathways. By inhibiting NFκB activation, this molecule may reduce the production of pro-inflammatory cytokines, thereby alleviating symptoms associated with inflammatory conditions.

The structural features of 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride also make it an attractive scaffold for drug design. The bromine atom provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce diverse substituents and explore new pharmacological profiles. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often required to achieve desired biological activity.

Recent advances in computational chemistry have further enhanced the utility of 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yl)aminomethyl}-6-methoxyphenol Hydrochloride by enabling high-throughput virtual screening (HTVS). These computational methods allow researchers to predict potential binding interactions between the compound and biological targets with remarkable accuracy. Such simulations have guided experimental efforts toward identifying lead compounds with optimized properties for clinical development.

The synthesis of 2-Bromo-4-{(1-ethyl-1H-pyrazol-4-yIAMETHYL)-6-methoxyphenol Hydrochloride presents both challenges and opportunities for synthetic chemists. The multi-step process involves condensation reactions between ethyl pyrazolecarboxylate derivatives and halogenated phenols, followed by functional group transformations to introduce the hydroxymethyl and amino side chains. Recent improvements in synthetic methodologies have streamlined these processes, making it more feasible to produce larger quantities of the compound for preclinical studies.

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